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Compound of Interest

Compound Name: Dansyl-Tyr-Val-Gly TFA

Cat. No.: B6303585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the preparation of Dansyl-
Tyr-Val-Gly TFA solutions. This fluorescently labeled peptide is a substrate for peptidylglycine

monooxygenase and is utilized in various biochemical assays.[1] The trifluoroacetate (TFA) salt

form of this peptide enhances its solubility and stability, making it suitable for a range of

research applications.[1]

Product Information and Storage
Proper handling and storage are crucial to maintain the integrity and functionality of Dansyl-
Tyr-Val-Gly TFA.
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Property Specification Source

Molecular Formula C30H35F3N4O9S [1]

Molecular Weight 684.7 g/mol [1]

Appearance Off-white to light yellow solid [2]

Storage of Solid

Sealed, away from moisture.

-80°C for 2 years; -20°C for 1

year.

[2]

Storage of Solution

Sealed, away from moisture.

-80°C for 6 months; -20°C for 1

month.

[2]

Experimental Protocol: Preparation of Stock
Solution
This protocol outlines the procedure for preparing a high-concentration stock solution of

Dansyl-Tyr-Val-Gly TFA in Dimethyl Sulfoxide (DMSO).

2.1. Materials

Dansyl-Tyr-Val-Gly TFA powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes (amber or wrapped in foil)

Pipette and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath

2.2. Equipment

Analytical balance
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Personal protective equipment (gloves, lab coat, safety glasses)

2.3. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Dansyl-Tyr-Val-Gly TFA powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation from forming on

the powder.

Weighing: Carefully weigh the desired amount of the peptide powder using an analytical

balance in a fume hood.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the peptide

powder to achieve the desired concentration. For example, to prepare a 10 mM stock

solution, you would dissolve 6.85 mg of the peptide in 1 mL of DMSO. It is recommended to

use a high-quality, anhydrous grade of DMSO as its hygroscopic nature can impact solubility.

[2]

Dissolution:

Vortex the solution gently for 1-2 minutes to aid dissolution.

If the peptide is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.[2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in amber or

foil-wrapped microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

2.4. Preparation of Working Solutions

To prepare a working solution, thaw an aliquot of the stock solution at room temperature,

protected from light. Dilute the stock solution to the desired final concentration using the
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appropriate aqueous buffer or cell culture medium for your specific experiment.

Quantitative Data Summary
The following table provides the required mass of Dansyl-Tyr-Val-Gly TFA to prepare stock

solutions of common concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.685 mg 3.425 mg 6.85 mg

5 mM 3.425 mg 17.125 mg 34.25 mg

10 mM 6.85 mg 34.25 mg 68.5 mg

100 mg/mL 100 mg 500 mg 1 g

Calculations are based on a molecular weight of 684.7 g/mol .

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of Dansyl-Tyr-Val-Gly TFA
solutions.
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Caption: Workflow for preparing Dansyl-Tyr-Val-Gly TFA solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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